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Compound of Interest

Compound Name: N-(4-Methoxyphenyl)maleimide

Cat. No.: B093332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of N-(4-Methoxyphenyl)maleimide. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on clarity, data presentation,

and experimental context.

Core Physical and Chemical Properties
N-(4-Methoxyphenyl)maleimide is a solid, light yellow crystalline compound.[1] Its core

structure consists of a maleimide ring substituted with a 4-methoxyphenyl group. This

substitution influences its electronic properties, reactivity, and solubility.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of N-(4-
Methoxyphenyl)maleimide.
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Property Value Source

Molecular Formula C₁₁H₉NO₃ [2][3][4][5]

Molecular Weight 203.19 g/mol [2][3][4][5][6]

CAS Number 1081-17-0 [3][4][5][6]

Melting Point 129 °C [7]

Appearance
Light yellow solid/Yellow

crystals
[1]

Enthalpy of Sublimation

(ΔsubH)

121.1 ± 0.8 kJ/mol at 350-370

K
[3][4]

Solubility Profile
N-(4-Methoxyphenyl)maleimide exhibits good solubility in a range of organic solvents. While

comprehensive quantitative data is not readily available, qualitative assessments indicate it is

soluble in:

Tetrahydrofuran (THF)[7][8]

Dimethylformamide (DMF)[7][8]

Dimethyl sulfoxide (DMSO)[8]

Chloroform[8]

Ethyl acetate[8]

It is sparingly soluble in water.[9]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of N-(4-
Methoxyphenyl)maleimide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (500 MHz, CDCl₃): δ (ppm): 7.23 (m, 2H, Ar-H), 6.98 (m, 2H, Ar-H), 6.83 (s, 2H,

HC=), 3.83 (s, 3H, CH₃).[1]

¹³C NMR (125 MHz, CDCl₃): δ (ppm): 169.8, 159.2, 134.1, 127.6, 123.7, 114.5, 55.5.[1]

Mass Spectrometry
GC-MSD m/z (rel. int.): 203 (M+, 100), 188 (35), 160 (23), 134 (11), 106 (9).[1]

Experimental Protocols
Detailed methodologies are essential for the replication and verification of experimental data.

Synthesis of N-(4-Methoxyphenyl)maleimide
A common synthetic route involves a two-step process starting from p-anisidine and maleic

anhydride.

Step 1: Formation of p-anisylmaleamic acid

Dissolve p-anisidine and maleic anhydride in dimethylformamide (DMF).[7]

Stir the reaction mixture at room temperature (25 °C) for three hours.[7]

Pour the reaction solution into crushed ice to precipitate the p-anisylmaleamic acid.[7]

Filter the resulting yellow solid and dry it under a vacuum.[7]

Recrystallize the solid from methanol to obtain the pure intermediate.[7]

Step 2: Cyclodehydration to N-(4-Methoxyphenyl)maleimide

Treat the p-anisylmaleamic acid with concentrated sulfuric acid (H₂SO₄) and phosphorus

pentoxide (P₂O₅).[7]

Stir the mixture for three hours at 50 °C.[7]

Pour the solution into crushed ice or cold water to precipitate the final product.[7]
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Filter the green solid precipitate, wash it with water, and dry.[7]

Step 1: Amic Acid Formation

Step 2: Cyclodehydration

p-Anisidine
Stir in DMF
(3h, 25°C)

Maleic Anhydride

p-Anisylmaleamic Acid H₂SO₄, P₂O₅

(3h, 50°C) N-(4-Methoxyphenyl)maleimide

Click to download full resolution via product page

Synthetic pathway for N-(4-Methoxyphenyl)maleimide.

Biological and Pharmacological Context
While N-(4-Methoxyphenyl)maleimide itself is primarily a chemical intermediate, the

maleimide functional group is of significant interest in drug development and bioconjugation.

Maleimides are known to react with thiol groups in cysteine residues of proteins, forming stable

covalent bonds. This reactivity is harnessed in various applications.

General Maleimide Reactivity Pathway
The thiol-maleimide reaction is a cornerstone of bioconjugation chemistry, enabling the

attachment of therapeutic agents, imaging labels, or other molecules to proteins and peptides.
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Reactants

Maleimide Derivative
(e.g., N-(4-Methoxyphenyl)maleimide)

Michael Addition

Thiol-containing Molecule
(e.g., Cysteine in a Protein)

Stable Thioether Adduct

Click to download full resolution via product page

General reaction of a maleimide with a thiol.

This reactivity makes N-substituted maleimides, including N-(4-Methoxyphenyl)maleimide,

valuable precursors for the synthesis of more complex molecules with potential therapeutic or

diagnostic applications. Further research into the specific biological activities of N-(4-
Methoxyphenyl)maleimide and its derivatives could unveil novel applications in pharmacology

and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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